Cas no 1805641-55-7 (Methyl 6-chloromethyl-3-cyano-2-methylbenzoate)

• Product Name: Methyl 6-chloromethyl-3-cyano-2-methylbenzoate
• CAS No: 1805641-55-7
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953590
• Update Time: 2025-07-20

Methyl 6-chloromethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloromethyl-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-9(6-13)4-3-8(5-12)10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： CVSVICOBCSDAHY-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-chloromethyl-3-cyano-2-methylbenzoate

Comprehensive Overview of Methyl 6-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1805641-55-7)

Methyl 6-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1805641-55-7) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloromethyl group, a cyano functionality, and a methyl ester, makes it a versatile building block for researchers and industrial applications. The compound’s high reactivity and selective modification potential have garnered significant attention in recent years, particularly in the development of novel bioactive molecules.

In the context of current trends, Methyl 6-chloromethyl-3-cyano-2-methylbenzoate aligns with the growing demand for custom synthesis and high-value intermediates in drug discovery. Searches for terms like "CAS 1805641-55-7 applications" or "synthesis of cyano-methylbenzoate derivatives" reflect its relevance in academic and industrial research. The compound’s role in catalysis and molecular scaffolding further highlights its importance in modern organic chemistry.

From a technical perspective, the chloromethyl moiety in Methyl 6-chloromethyl-3-cyano-2-methylbenzoate enables nucleophilic substitution reactions, a key feature for constructing complex molecular architectures. Meanwhile, the cyano group offers opportunities for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. These properties make it a sought-after reagent for peptide mimetics and heterocyclic compound synthesis, addressing frequent search queries like "cyano-methylbenzoate derivatives in drug design."

Environmental and safety considerations are also critical when handling Methyl 6-chloromethyl-3-cyano-2-methylbenzoate. While not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from strong oxidizers—are recommended to maintain stability. This aligns with industry searches for "safe handling of reactive esters" and "stability of CAS 1805641-55-7."

Innovations in green chemistry have further propelled interest in this compound. Researchers are exploring solvent-free reactions and catalytic methods to incorporate Methyl 6-chloromethyl-3-cyano-2-methylbenzoate into sustainable workflows. Such advancements respond to queries like "eco-friendly synthesis of benzoate esters" and underscore the compound’s adaptability to evolving industrial standards.

In summary, Methyl 6-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1805641-55-7) represents a critical tool for synthetic chemists, bridging gaps between academic research and industrial-scale production. Its multifaceted reactivity, combined with rising demand for tailored intermediates, ensures its continued prominence in the chemical landscape. For those exploring "advanced benzoate derivatives" or "CAS 1805641-55-7 suppliers," this compound offers a compelling case study in innovation and utility.